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Compound of Interest

Compound Name: Aluminium dihydrogen phosphate

Cat. No.: B076745 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the anhydrous and hydrated forms

of aluminum dihydrogen phosphate, Al(H₂PO₄)₃. It delves into their core chemical and physical

properties, synthesis methodologies, and characterization techniques. Furthermore, this guide

explores the immunological signaling pathways associated with aluminum phosphates,

particularly in their application as vaccine adjuvants.

Physicochemical Properties: A Comparative
Analysis
The properties of aluminum dihydrogen phosphate can vary significantly depending on its state

of hydration. While the anhydrous form is a well-defined compound, several hydrated variants

have been reported, each with distinct characteristics. The following tables summarize the

available quantitative data for the anhydrous form and notable hydrated species.

Table 1: Quantitative Data for Anhydrous and Hydrated Aluminum Dihydrogen Phosphate
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Property

Anhydrous
Aluminum
Dihydrogen
Phosphate
(Al(H₂PO₄)₃)

Hydrated
Aluminum
Dihydrogen
Phosphate
(Al(H₂PO₄)₃·3H₂O)

Other Hydrated
Forms

Molecular Formula AlH₆P₃O₁₂[1] AlH₁₂P₃O₁₅

AlH₂P₃O₁₀·2H₂O

(Aluminum

Dihydrogen

Tripolyphosphate

Dihydrate)[2],

AlPO₄·1.5H₂O[3],

AlPO₄·2H₂O

(Metavariscite)[4]

Molecular Weight 317.94 g/mol [5][6] 371.98 g/mol
317.94 g/mol (for

AlH₂P₃O₁₀·2H₂O)[2]

Appearance

White crystalline

powder or colorless,

viscous liquid[5][6][7]

White solid[1]

White crystalline

powder (for

AlH₂P₃O₁₀·2H₂O)[2]

Density

2.37 g/cm³ (solid)[1],

1.44 - 1.47 g/cm³

(liquid)[5][6]

Data not readily

available

Data not readily

available

Solubility in Water Soluble[5][6] Soluble
Soluble (for

AlH₂P₃O₁₀·2H₂O)

pH (of aqueous

solution)
Acidic Acidic

Data not readily

available

Table 2: Thermal Decomposition Data
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Compound
Decomposition
Temperature (°C)

Decomposition Products

Anhydrous Aluminum

Dihydrogen Phosphate

(Al(H₂PO₄)₃)

Onset ~250-300°C

Sequentially forms aluminum

triphosphate (AlH₂P₃O₁₀),

aluminum hexametaphosphate

(Al₂P₆O₁₈), and aluminum

tetrametaphosphate

(Al₄(P₄O₁₂)₃) at higher

temperatures.[1][8]

Hydrated Aluminum

Phosphates

Dehydration typically occurs at

lower temperatures (< 200°C)

followed by the decomposition

of the anhydrous salt at higher

temperatures. For example,

AlPO₄·H₂O decomposes in

one step to AlPO₄.[9][10]

Water, followed by various

aluminum phosphate species.

Experimental Protocols
Synthesis of Anhydrous Aluminum Dihydrogen
Phosphate (Al(H₂PO₄)₃)
A common method for synthesizing anhydrous aluminum dihydrogen phosphate involves the

reaction of an aluminum source with an excess of phosphoric acid.

Methodology:

Reactant Preparation: Combine aluminum hydroxide (Al(OH)₃) or aluminum oxide (Al₂O₃)

with concentrated phosphoric acid (H₃PO₄) in a molar ratio that favors the formation of the

dihydrogen phosphate salt.[11]

Reaction: The mixture is heated to a temperature range of 85-98°C and stirred continuously

for several hours (e.g., 5-8 hours) to ensure a complete reaction.[11]

Intermediate Formation: This initial reaction forms an intermediate aluminum acid phosphate.
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Calcination: The intermediate is then calcined at a higher temperature, typically between

250°C and 350°C. This step drives off any remaining water and promotes the formation of

anhydrous aluminum dihydrogen phosphate.[11]

Purification: The resulting product is washed with a non-aqueous solvent like absolute

ethanol to remove any unreacted phosphoric acid and then dried under vacuum.[11]

Synthesis of Hydrated Aluminum Dihydrogen Phosphate
(e.g., Al(H₂PO₄)₃·3H₂O)
The synthesis of hydrated forms typically involves crystallization from an aqueous solution

under controlled conditions.

Methodology:

Solution Preparation: An aqueous solution of aluminum phosphate is prepared by reacting

an aluminum source (e.g., Al(OH)₃) with phosphoric acid.[12]

Crystallization Induction: An organic solvent that is miscible with water (e.g., ethanol) is

slowly added to the aqueous aluminum phosphate solution. This reduces the solubility of the

hydrated salt and induces crystallization.[12] The temperature is typically maintained

between 15°C and 50°C.[12]

Seeding (Optional): The addition of seed crystals of AlH₃(PO₄)₂·3H₂O can enhance the

crystallization process.[12]

Isolation and Drying: The crystalline precipitate is recovered by filtration, washed with an

appropriate solvent, and dried at a low temperature to preserve the water of hydration.

Characterization Techniques
XRD is a fundamental technique for identifying the crystalline phases of the synthesized

materials.

Methodology:
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Sample Preparation: A finely ground powder of the aluminum dihydrogen phosphate sample

is prepared.

Data Acquisition: The XRD pattern is recorded using a diffractometer with a specific X-ray

source (e.g., Cu Kα radiation). Data is typically collected over a 2θ range of 10-80°.

Data Analysis: The resulting diffraction pattern is compared with standard reference patterns

from databases like the Joint Committee on Powder Diffraction Standards (JCPDS) to

identify the crystalline phases present. The anhydrous and hydrated forms will exhibit distinct

diffraction patterns due to their different crystal structures.

FTIR spectroscopy is used to identify the functional groups present in the compounds and to

confirm the presence of water of hydration.

Methodology:

Sample Preparation: The sample is typically prepared as a KBr pellet, where a small amount

of the powdered sample is mixed with dry potassium bromide and pressed into a thin disk.

Data Acquisition: The FTIR spectrum is recorded over a wavenumber range of 4000-400

cm⁻¹.

Data Analysis:

Anhydrous Al(H₂PO₄)₃: The spectrum will show characteristic absorption bands for P-O-H,

P=O, and Al-O bonds.

Hydrated Al(H₂PO₄)₃: In addition to the bands observed for the anhydrous form, the

spectrum of the hydrated form will exhibit a broad absorption band in the region of 3000-

3600 cm⁻¹, corresponding to the O-H stretching vibrations of the water molecules of

hydration. A bending vibration for water may also be observed around 1640 cm⁻¹.

Signaling Pathways in Drug Development:
Aluminum Phosphate as a Vaccine Adjuvant
Aluminum phosphate is widely used as an adjuvant in vaccines to enhance the immune

response to antigens. Its mechanism of action involves the activation of the innate immune
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system, primarily through the NLRP3 inflammasome signaling pathway.

Mechanism of Action of Aluminum Phosphate Adjuvant
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Caption: Aluminum Phosphate Adjuvant Signaling Pathway.

The diagram above illustrates the key steps in the mechanism of action of aluminum phosphate

as a vaccine adjuvant. This includes the uptake of the antigen-adjuvant complex by antigen-

presenting cells (APCs), lysosomal destabilization leading to the release of aluminum

phosphate into the cytosol, activation of the NLRP3 inflammasome, and the subsequent

cleavage and secretion of pro-inflammatory cytokines IL-1β and IL-18. These cytokines

promote inflammation and recruit other immune cells to the site of injection, leading to a more

robust and sustained immune response.

Experimental Workflow for Characterization
A logical workflow is essential for the comprehensive characterization of synthesized aluminum

dihydrogen phosphate.

Characterization Workflow for Aluminum Dihydrogen Phosphate
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Synthesis of Anhydrous or
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Caption: Characterization Workflow.

This workflow outlines a systematic approach to characterizing the synthesized aluminum

dihydrogen phosphate. Following synthesis, initial characterization is performed, leading to in-

depth structural and thermal analyses. The data from these techniques are then integrated to

provide a comprehensive understanding of the material's properties and to compare the

anhydrous and hydrated forms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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